Cas no 918525-20-9 (3-(1,2,3,6-Tetrahydro-4-pyridinyl)-1H-indole-6-carbonitrile)

• Product Name: 3-(1,2,3,6-Tetrahydro-4-pyridinyl)-1H-indole-6-carbonitrile
• CAS No: 918525-20-9
• MF: C₁₄H₁₃N₃
• MW: 223.273122549057
• MDL: MFCD28098703
• CID: 2602157
• PubChem ID: 92135623
• Update Time: 2025-05-23

3-(1,2,3,6-Tetrahydro-4-pyridinyl)-1H-indole-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(1,2,3,6-Tetrahydro-4-pyridinyl)-1H-indole-6-carbonitrile
• AS-40578
• 918525-20-9
• 3-(1,2,3,6-TETRAHYDROPYRIDIN-4-YL)-1H-INDOLE-6-CARBONITRILE
• AKOS025404431
• MFCD28098703

• MDL： MFCD28098703
• Inchi： 1S/C14H13N3/c15-8-10-1-2-12-13(9-17-14(12)7-10)11-3-5-16-6-4-11/h1-3,7,9,16-17H,4-6H2
• InChI Key： MFPFBDQUJAEQPV-UHFFFAOYSA-N
• SMILES： N1CC=C(C2=CNC3C=C(C#N)C=CC2=3)CC1

Computed Properties

• Exact Mass: 223.110947427g/mol
• Monoisotopic Mass: 223.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.6
• XLogP3: 1.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 3-(1,2,3,6-Tetrahydro-4-pyridinyl)-1H-indole-6-carbonitrile

3-(1,2,3,6-Tetrahydro-4-pyridinyl)-1H-indole-6-carbonitrile: A Comprehensive Overview

3-(1,2,3,6-Tetrahydro-4-pyridinyl)-1H-indole-6-carbonitrile, identified by the CAS Registry Number 918525-20-9, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of indole derivatives, which are known for their versatile structures and wide-ranging biological activities. The indole moiety is a heterocyclic aromatic compound consisting of a benzene ring fused to a pyrrole ring. In this specific compound, the indole ring is substituted at the 6-position with a cyano group (-CN) and at the 3-position with a tetrahydro-pyridine group.

The tetrahydro-pyridine group in this compound adds unique properties to its structure. Tetrahydro-pyridines are saturated analogs of pyridines and are often used as building blocks in organic synthesis due to their ability to form various functional groups. The combination of the indole and tetrahydro-pyridine moieties in this compound makes it a promising candidate for drug discovery and development. Recent studies have highlighted the potential of such compounds in targeting specific biological pathways, particularly those involved in neurodegenerative diseases and cancer.

One of the most recent advancements in the study of 3-(1,2,3,6-Tetrahydro-4-pyridinyl)-1H-indole-6-carbonitrile involves its role as a ligand in metalloenzyme inhibition. Researchers have demonstrated that this compound can bind to metalloenzymes such as matrix metalloproteinases (MMPs), which are key players in tumor invasion and metastasis. The cyano group at the 6-position of the indole ring plays a critical role in this binding process by acting as a coordinating group for the metal ions present in these enzymes.

In addition to its enzymatic activity, this compound has also been explored for its potential as a radiosensitizer. Radiosensitizers are agents that enhance the effectiveness of radiation therapy by increasing the sensitivity of cancer cells to radiation. Studies have shown that 3-(1,2,3,6-Tetrahydro-4-pyridinyl)-1H-indole-6-carbonitrile can significantly enhance the cytotoxic effects of radiation on cancer cells without causing substantial damage to healthy cells. This property makes it an attractive candidate for developing novel radiotherapy agents.

The synthesis of 3-(1,2,3,6-Tetrahydro-4-pyridinyl)-1H-indole-6-carbonitrile involves a multi-step process that combines principles from both organic synthesis and catalytic chemistry. One common approach involves the coupling reaction between an indole derivative and a tetrahydro-pyridine derivative under specific conditions. Recent advancements in catalytic asymmetric synthesis have enabled researchers to produce enantiomerically pure versions of this compound, which is crucial for studying its stereochemical effects on biological systems.

Beyond its therapeutic applications, this compound has also found use in materials science. Its unique electronic properties make it suitable for applications in organic electronics and optoelectronics. For instance, researchers have explored its potential as an electron acceptor material in organic photovoltaic devices (OPVs). The combination of its electron-deficient indole moiety and electron-rich tetrahydro-pyridine group creates an ideal platform for charge transfer processes.

In conclusion, 3-(1,2,3,6-Tetrahydro-4-pyridinyl)-1H-indole-6-carbonitrile, with its CAS number 918525-20-9, represents a versatile molecule with diverse applications across multiple fields. From drug discovery to materials science